Cas no 88099-67-6 (L-Serine,N,N-bis(phenylmethyl)-, methyl ester)

• Product Name: L-Serine,N,N-bis(phenylmethyl)-, methyl ester
• CAS No: 88099-67-6
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 709195
• PubChem ID: 16217031
• Update Time: 2025-06-08

L-Serine,N,N-bis(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Serine,N,N-bis(phenylmethyl)-, methyl ester
• N,N-DIBENZYL-L-SERINE METHYL ESTER
• methyl N,N-dibenzyl-Lserinate
• methyl N,N-dibenzylserinate
• 88099-67-6
• Methyl dibenzyl-L-serinate
• (S)-2-Dibenzylamino-3-hydroxypropionicacid methyl ester
• C92621
• N,N-Dibenzyl-L-serine methyl ester, 97%
• METHYL (2S)-2-(DIBENZYLAMINO)-3-HYDROXYPROPANOATE
• L-Serine, N,N-bis(phenylmethyl)-, methyl ester
• n,n-dibenzyl serine methyl ester
• SCHEMBL3363612
• CS-0133808
• N,N-Bis(phenylmethyl)serine methyl ester
• DB-387357
• 943437-44-3

• Inchi： 1S/C18H21NO3/c1-22-18(21)17(14-20)19(12-15-8-4-2-5-9-15)13-16-10-6-3-7-11-16/h2-11,17,20H,12-14H2,1H3/t17-/m0/s1
• InChI Key： VAAGDABRDJFHHK-KRWDZBQOSA-N
• SMILES： OC[C@@H](C(=O)OC)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.15200
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Color/Form: Orange or red liquid
• Density: 1.201 g/mL at 25 °C(lit.)
• Boiling Point: 449.5±40.0 °C at 760 mmHg
• Flash Point: 45.3±18.4 °C
• Refractive Index: n20/D 1.5550(lit.)
• PSA: 49.77000
• LogP: 2.22270
• Solubility: methanol

L-Serine,N,N-bis(phenylmethyl)-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on L-Serine,N,N-bis(phenylmethyl)-, methyl ester

L-Serine, N,N-bis(phenylmethyl)-, methyl ester (CAS No. 88099-67-6)

L-Serine, N,N-bis(phenylmethyl)-, methyl ester (CAS No. 88099-67-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N,N-dibenzyl-L-serine methyl ester, is a derivative of the amino acid L-serine, which plays a crucial role in various biological processes. The addition of the benzyl and methyl groups to the serine backbone imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of L-Serine, N,N-bis(phenylmethyl)-, methyl ester consists of an L-serine core with two benzyl groups attached to the nitrogen atom and a methyl ester group attached to the carboxylic acid moiety. This configuration provides several advantages in synthetic chemistry, including enhanced solubility in organic solvents and increased stability under various reaction conditions. These properties make it an ideal starting material for the synthesis of peptides, proteins, and other bioactive molecules.

Recent research has highlighted the importance of L-Serine, N,N-bis(phenylmethyl)-, methyl ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of small molecule inhibitors targeting specific enzymes involved in cancer progression. The ability to fine-tune the chemical structure through various functional group modifications allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

In addition to its role in drug discovery, L-Serine, N,N-bis(phenylmethyl)-, methyl ester has also been explored for its potential applications in peptide synthesis. Peptides are essential biomolecules with a wide range of biological activities, including hormone signaling and immune modulation. The use of this compound as a building block in peptide synthesis offers several advantages over traditional methods. For example, its high reactivity and stability under mild reaction conditions enable efficient coupling reactions and reduce the need for harsh reagents or extensive purification steps.

The synthetic versatility of L-Serine, N,N-bis(phenylmethyl)-, methyl ester has also been leveraged in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. By incorporating this compound into prodrug designs, researchers can improve the pharmacokinetic properties of therapeutic agents, such as their solubility and permeability across biological membranes. This approach has shown promise in enhancing the efficacy and safety profiles of various drugs.

In conclusion, L-Serine, N,N-bis(phenylmethyl)-, methyl ester (CAS No. 88099-67-6) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an essential intermediate in the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.